2-Vinyl-2H-pyran-4(3H)-one
Overview
Description
2-Vinyl-2H-pyran-4(3H)-one, also known as 4-Hydroxy-2-pyrone, is a heterocyclic compound with a pyran ring and a hydroxyl group. It is an important organic molecule that has been widely studied for its potential applications in various fields, including pharmaceuticals, agriculture, and food industry.
Scientific Research Applications
Synthesis and Catalysis
- Catalyzed Synthesis of 2H-Pyrans : A study by Menz and Kirsch (2006) discusses the synthesis of monocyclic 2H-pyrans using propargyl vinyl ethers. This process involves a silver(I)-catalyzed propargyl-Claisen rearrangement, leading to highly substituted heterocycles (Menz & Kirsch, 2006).
- Oxidative Gold Catalysis : Zheng and Zhang (2015) developed a method for synthesizing bicyclic/polycyclic 2H-pyran-3(6H)-ones through oxidative gold catalysis. This approach is efficient for constructing functionalized polycyclic systems (Zheng & Zhang, 2015).
Polymer Science
- Ring-opening Polymerization : Research by Lee and Cho (1987) highlights the ring-opening polymerization of 2,3,5,6-tetrasubstituted-3,4-dihydro-2H-pyrans, leading to the synthesis of alternating head-to-head vinyl copolymers with distinct thermal properties (Lee & Cho, 1987).
Chemical Reactions and Mechanisms
- Valenzisomerisierung : Schiess and Chia (1970) describe the synthesis of 2-vinyl-3,4,5,6-tetrahydrobenzaldehyde and its valence isomer 2H-pyran, showcasing important aspects of cis-trans-isomerization (Schiess & Chia, 1970).
- Hetero-Diels–Alder Reaction : Sosnovskikh et al. (2008) explored the hetero-Diels–Alder reaction involving 3-(polyfluoroacyl)chromones and enol ethers, leading to the formation of novel fused pyrans (Sosnovskikh et al., 2008).
Molecular and Crystal Structures
- X-ray Structural Analysis : Belyakov et al. (2009) conducted an X-ray structural analysis of isomers of 3-cyano-4-[2-(4-methoxyphenyl)vinyl]-6,6-dimethyl-5,6-dihydro-2H-pyran, providing insights into the molecular and crystal structures of these compounds (Belyakov et al., 2009).
Antitumor Activity
- Antitumor Activity of Polymers : Kaplan Can et al. (2005) synthesized and examined the antitumor activity of polymers derived from 3,4-dihydro-2H-pyran, revealing potential applications in cancer treatment (Kaplan Can et al., 2005).
Green Chemistry
- Aqua-mediated Synthesis : Albadi and Mansournezhad (2016) reported a green approach for synthesizing 4H-pyran derivatives using a recyclable poly(4-vinylpyridine)-supported copper iodide nanoparticle catalyst in water, highlighting an eco-friendly methodology (Albadi & Mansournezhad, 2016).
Photophysical Properties
- Conjugated 4-Pyrone Derivatives : Obydennov et al. (2022) developed a method for constructing conjugated pyrans with valuable photophysical properties, which could be useful in designing novel merocyanine fluorophores (Obydennov et al., 2022).
properties
IUPAC Name |
2-ethenyl-2,3-dihydropyran-4-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8O2/c1-2-7-5-6(8)3-4-9-7/h2-4,7H,1,5H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJIIBZRKGQNPSF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC1CC(=O)C=CO1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
124.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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